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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 3-
(Cyclohexyloxy)propan-1-amine. It details the key analytical techniques and experimental
protocols used to confirm the chemical structure and purity of this compound. This document
includes a summary of its physicochemical properties, detailed safety and handling
procedures, a plausible synthetic route, and an in-depth analysis of its expected spectroscopic
characteristics. Furthermore, a generalized workflow for the preliminary biological screening of
such novel amine compounds is presented.

Introduction

3-(Cyclohexyloxy)propan-1-amine is a primary amine featuring a cyclohexyloxy group linked
to a propyl chain. Its molecular structure combines the features of a flexible aliphatic amine with
a bulky, lipophilic cyclohexyl ether moiety, suggesting potential applications in medicinal
chemistry and materials science. Accurate structure elucidation is the foundational step in the
research and development of any new chemical entity, ensuring the integrity of subsequent
biological and material science studies. This guide outlines the critical analytical methods for
the unambiguous identification and characterization of 3-(Cyclohexyloxy)propan-1-amine.
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Physicochemical Properties

A summary of the key computed and experimental physicochemical properties of 3-
(Cyclohexyloxy)propan-1-amine is presented in Table 1.

Property Value Source

Molecular Formula CoH1oNO PubChem[1]

Molecular Weight 157.25 g/mol PubChem[1]
3-(Cyclohexyloxy)propan-1-

IUPAC Name (_ Y yloxy)prop PubChem[1]
amine

CAS Number 16728-63-5 PubChem[1]
Colorless to light yellow liquid )

Appearance ) General chemical knowledge
(predicted)

Boiling Point Not available

Density Not available

Soluble in common organic
N solvents (e.g., methanol, )
Solubility _ General chemical knowledge
chloroform, dichloromethane).

Limited solubility in water.

Synthesis and Experimental Protocols

While a specific detailed experimental protocol for the synthesis of 3-(Cyclohexyloxy)propan-
1-amine is not readily available in peer-reviewed literature, a plausible and commonly
employed synthetic route is the Williamson ether synthesis followed by amination or a direct
alkylation of 3-aminopropanol. A potential two-step synthesis is outlined below.

Synthesis Workflow
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Cyclohexanol

Deprotonation

(Sodium Cyclohexoxide)

SN2 Reaction

G-(Cyclohexyloxy)propan-l-ol

Step 1: Williamson Ether Synthesis
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FGChoropropanlo)

in THF

Step 2: Amination

Tosyl Chloride (TsCl)
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Sodium Azide (NaN3)
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H2, Pd/C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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